5-Fluoro-2-methyl-1,4-dihydroquinazoline
Description
5-Fluoro-2-methyl-1,4-dihydroquinazoline is a fluorinated dihydroquinazoline derivative characterized by a fused bicyclic structure. Quinazolines are a privileged scaffold in medicinal chemistry due to their diverse pharmacological activities, including anticancer, antimicrobial, and kinase inhibitory properties . The introduction of a fluorine atom at the 5-position and a methyl group at the 2-position in this compound may enhance its metabolic stability and binding affinity compared to non-fluorinated analogs, as fluorine often improves bioavailability and lipophilicity .
Properties
Molecular Formula |
C9H9FN2 |
|---|---|
Molecular Weight |
164.18 g/mol |
IUPAC Name |
5-fluoro-2-methyl-1,4-dihydroquinazoline |
InChI |
InChI=1S/C9H9FN2/c1-6-11-5-7-8(10)3-2-4-9(7)12-6/h2-4H,5H2,1H3,(H,11,12) |
InChI Key |
OOKJEJBOHWBUIU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NCC2=C(N1)C=CC=C2F |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Key Properties of Selected Quinazoline Derivatives
| Compound Name | Substituents | Melting Point (°C) | Yield (%) | Key Spectral Data (¹H NMR) |
|---|---|---|---|---|
| 5-Cyclopentyl-2-(4-fluorophenyl)-... [2] | 4-Fluorophenyl, Cyclopentyl | 196–198 | 39.5 | δ 8.10–7.20 (m, aromatic) |
| Dihydrodeoxyvasicine [3] | - | 69–70 | - | Not reported |
| 2-(3-Trifluoromethylphenyl)-5-cyclopentyl-... [2] | 3-CF₃, Cyclopentyl | 201–203 | 42.0 | δ 8.30–7.50 (m, aromatic) |
| This compound | 5-F, 2-CH₃ | Data not available | Data not available | Predicted δ ~2.50 (CH₃) |
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